(4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(thiophen-2-yl)methanone
Description
(4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(thiophen-2-yl)methanone, also known as CP-47,497, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound is a potent agonist of the cannabinoid receptors, which are involved in the regulation of various physiological processes, such as pain, inflammation, and mood.
Scientific Research Applications
Anti-Cancer Activity
Compounds containing the 1,3,4-oxadiazole ring exhibit multidirectional biological activity. Notably, they demonstrate anti-proliferative effects through mechanisms such as growth factor inhibition, enzyme modulation, and kinase interference. These derivatives have been tested against various cancer cell lines, often surpassing the efficacy of reference drugs. As a result, they hold promise as potential future anti-cancer agents .
Anti-Infective Properties
Research has explored the anti-infective potential of 1,3,4-oxadiazole derivatives. For instance, some compounds have shown activity against Trypanosoma cruzi cysteine protease cruzain, a target in Chagas disease. Molecular docking studies and cytotoxicity evaluations contribute to understanding their mode of action .
Antifungal Activity
Certain derivatives, like compound 5d, exhibit prominent antifungal properties. They effectively inhibit mycelial growth in vitro against various fungi. The broad-spectrum bioactivity of these compounds makes them valuable candidates for antifungal drug development .
Other Medicinal Applications
Beyond cancer and infections, 1,3,4-oxadiazole derivatives find use in diverse areas. These include vasodilators, anticonvulsants, and antidiabetic agents. Their unique energetic behavior further contributes to their pharmacological relevance .
Metabolic Stability and Pharmacokinetics
Compared to other isomeric oxadiazoles, 1,3,4-derivatives exhibit improved metabolic stability, water solubility, and lower lipophilicity. These properties enhance their suitability for drug development .
Structural Modifications and Isomers
Understanding the various isomeric forms of oxadiazoles, including rare mesoionic sydnones, provides insights into their stability and reactivity. Researchers continue to explore modifications of the unstable 1,2,3-oxadiazole ring .
properties
IUPAC Name |
[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-thiophen-2-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2S/c19-15(12-2-1-9-21-12)18-7-5-11(6-8-18)14-17-16-13(20-14)10-3-4-10/h1-2,9-11H,3-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKKMZKUTFYKMDO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(O2)C3CCN(CC3)C(=O)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(thiophen-2-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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